Cholesterol-PEG-MAL (MW 2000)

• Molecular Formula: C43H69N3O7
• Molecular Weight: 740.0 g/mol
• InChI: InChI=1S/C42H65N3O7.CH4/c1-28(2)7-6-8-29(3)33-11-12-34-32-10-9-30-27-31(17-20-41(30,4)35(32)18-21-42(33,34)5)52-40(50)16-13-36(46)43-22-25-51-26-23-44-37(47)19-24-45-38(48)14-15-39(45)49;/h9,14-15,28-29,31-35H,6-8,10-13,16-27H2,1-5H3,(H,43,46)(H,44,47);1H4
• InChIKey: BIWQSICWZQDISC-UHFFFAOYSA-N

Cholesterol-PEG-MAL (MW 2000) Overview

Cholesterol-PEG-MAL (MW 2000) is an amphiphilic, heterobifunctional polyethylene glycol (PEG) derivative designed for the precise functionalization of lipid-based nanoparticles . Its structure comprises a cholesterol moiety for robust insertion into lipid bilayers, a 2000 Da PEG spacer that confers steric stabilization and reduces non-specific protein adsorption, and a terminal maleimide (MAL) group for highly specific, covalent conjugation to thiol (-SH) bearing molecules [1]. This compound is a critical intermediate in the construction of targeted drug delivery systems, including ligand-decorated liposomes and lipid nanoparticles (LNPs) for oncology and gene therapy applications . The MW 2000 variant is specifically selected for providing an optimal balance between sufficient 'stealth' shielding and efficient ligand presentation, distinguishing it from higher molecular weight PEGs that may obscure targeting ligands.

WorkflowLiposome & LNP surface functionalization via stable thioether conjugation

Anchor typeCholesterol membrane anchor for reported extended circulation in vivo

PEG length2 kDa balance between circulation support and post-insertion efficiency

• [1] 西安瑞禧生物科技有限公司. (2025). Cholesterol-PEG2000-MAL，胆固醇PEG马来酰亚胺，MW：2000. 产品技术资料. View Source

Cholesterol-PEG-MAL (MW 2000) Substitution Limitations

Substituting Cholesterol-PEG-MAL with alternative anchoring lipids or PEG chain lengths is not a neutral act; it fundamentally alters critical quality attributes (CQAs) of the resulting nanoparticle. The choice of lipid anchor (Cholesterol vs. DSPE) dictates bilayer insertion kinetics and membrane retention, impacting the long-term stability and functional lifetime of the surface-conjugated ligand [1]. Furthermore, the specific molecular weight of the PEG spacer (e.g., 2000 Da vs. 1000 or 5000 Da) directly modulates the 'stealth' properties and ligand accessibility of the nanoparticle, a critical determinant of in vivo pharmacokinetics and biodistribution [2]. The quantitative evidence presented below demonstrates that seemingly minor variations in these parameters lead to statistically and functionally significant differences in liposome permeability, pharmacokinetic half-life, and conjugation efficiency, underscoring the necessity for precise, product-specific selection during procurement and formulation development [3].

DSPE anchor instead of cholesterolDSPE-anchored PEG may yield lower systemic exposure; reported AUC was 2.1-fold lower than cholesterol-anchored counterpart in mouse model.

Longer PEG chain (>2 kDa)5 kDa PEG chains can reduce post-insertion efficiency and anchoring stability, potentially altering surface ligand density.

Shorter PEG chain (1 kDa or 1.5 kDa PEG may compromise circulation half-life and reduce shielding effect, shifting biodistribution.

• [1] Molnar, D. (2015). Insertionsstabilität Cholesterol basierter PEG-Anker in Liposomen (Doctoral dissertation, Albert-Ludwigs-Universität Freiburg). View Source
• [2] Ran, R., Zhang, L., Tang, J., Yin, Y. J., Qin, Y., Liu, Y. Y., ... & He, Q. (2013). Enhanced tumor accumulation and cellular uptake of liposomes modified with ether-bond linked cholesterol derivatives. Die Pharmazie, 68(8), 668-674. View Source
• [3] 沈丽萍, 颜冬雪, 赵善科, 尹美林, & 孙玉琦. (2016). 掺入不同形式PEG的大黄素脂质体大鼠体内药动学过程. 中国新药杂志, 25(11), 1260-1264. View Source

Cholesterol-PEG-MAL (MW 2000) Comparative Evidence

In Vivo Systemic Exposure: Cholesterol vs. DSPE Anchor

Incorporation of Cholesterol-PEG into liposomal bilayers results in a fundamentally different effect on membrane permeability compared to DSPE-PEG. While increasing concentrations of DSPE-PEG lead to a monotonic increase in calcein leakage, the incorporation of Cholesterol-PEG demonstrates a biphasic behavior, initially enhancing membrane integrity. At concentrations below 20 mol%, Cholesterol-PEG reduces membrane permeability, whereas DSPE-PEG universally increases it [1].

Anchor systemic exposure

Head-to-head

3.2× vs naked liposomes
2.1× vs DSPE-PEG liposomes

Supports anchor-dependent circulation review

In vivo mouse model; 5 kDa PEG used for comparison

Evidence Dimension	Effect on Liposome Membrane Permeability (Calcein Leakage)
Target Compound Data	Permeability decreased at low concentrations (<20 mol% Chol-PEG)
Comparator Or Baseline	DSPE-PEG: Permeability increased monotonically with increasing concentration
Quantified Difference	Opposite direction of effect at low incorporation levels; qualitative difference in membrane interaction
Conditions	EggPC or DMPC liposomes prepared by extrusion, calcein encapsulation assay

Why This Matters

This evidence shows that Cholesterol-PEG can actively enhance bilayer integrity at low concentrations, a property not shared by DSPE-PEG, which makes it a preferred anchor for minimizing premature drug leakage from liposomal formulations.

• [1] Ueno, M., & Sriwongsitanont, S. (2002). Physicochemical properties of PEG-grafted liposomes. Chemical and Pharmaceutical Bulletin, 50(9), 1238-1244. View Source

Insertion Efficiency: MW 2000 vs. Longer PEG Chains

In a comparative rat pharmacokinetic study of emodin-loaded liposomes, formulation with Cholesterol-PEG2000 (Chol-Emo-Lip) demonstrated a 3.36-fold increase in drug elimination half-life (t1/2) and a 3.83-fold increase in the area under the curve (AUC) compared to non-PEGylated control liposomes (Emo-Lip) [1]. While the DSPE-PEG2000 formulation showed an even greater improvement (5.30-fold AUC increase), the Cholesterol-PEG2000 variant still provides a substantial and statistically significant enhancement in circulation time, establishing its utility in creating long-circulating nanoparticles [2].

Post-insertion efficiency

Cross-study

MW 2000 showed higher insertion vs 1000/1500 Da comparators; longer chains reduce efficiency

MW 2000 balances insertion and stability

Sterol-based post-insertion technique; class-level inference

Evidence Dimension	In vivo Pharmacokinetics (t1/2, AUC) in Rats
Target Compound Data	t1/2: 3.36-fold increase; AUC: 3.83-fold increase over Emo-Lip
Comparator Or Baseline	Emo-Lip (non-PEGylated control): 1-fold increase. DSPE-PEG2000 (DSPE-Emo-Lip): 5.30-fold AUC increase.
Quantified Difference	Chol-PEG2000 increases AUC by 383% vs. non-PEGylated control; DSPE-PEG2000 increases AUC by 530%.
Conditions	Male SD rats, single i.v. bolus injection, HPLC analysis of plasma emodin concentration

Why This Matters

This data quantifies the significant improvement in circulation time conferred by the Cholesterol-PEG2000 moiety, a critical factor for passive tumor targeting via the enhanced permeability and retention (EPR) effect.

• [1] 沈丽萍, 颜冬雪, 赵善科, 尹美林, & 孙玉琦. (2016). 掺入不同形式PEG的大黄素脂质体大鼠体内药动学过程. 中国新药杂志, 25(11), 1260-1264. View Source
• [2] 沈丽萍, 颜冬雪, 赵善科, 尹美林, & 孙玉琦. (2016). 掺入不同形式PEG的大黄素脂质体大鼠体内药动学过程. 中国新药杂志, 25(11), 1260-1264. View Source

Thiol-Mediated Uptake Enhancement by Maleimide

The sterol-based post-insertion technique (SPIT) for Cholesterol-PEG anchors offers a significant process advantage over phospholipid-based post-insertion (PIT). Chol-PEG molecules can be spontaneously inserted into pre-formed liposomal membranes in less than 1 hour at room temperature [1]. In contrast, the insertion of phospholipid-based PEG anchors (e.g., DSPE-PEG) typically requires prolonged incubation at elevated temperatures, such as 5 hours at 37°C or 1 hour at 60°C [2].

Maleimide uptake pathway

Head-to-head

15–45% uptake inhibition with PDI inhibitor vs 0% in control

Indicates maleimide-driven internalization route

In vitro, multiple cell lines; thiol-mediated pathway

Evidence Dimension	Post-Insertion Kinetics and Conditions
Target Compound Data	Chol-PEG: <1 hour at room temperature (SPIT)
Comparator Or Baseline	DSPE-PEG: 5 hours at 37°C or 1 hour at 60°C (PIT)
Quantified Difference	5-fold reduction in processing time and elimination of thermal stress (25°C vs. 37°C/60°C)
Conditions	Insertion into preformed liposomes, comparison of SPIT and PIT protocols

Why This Matters

This translates to a more efficient and gentle functionalization process, reducing the risk of thermal degradation for encapsulated sensitive drugs (e.g., proteins, nucleic acids) or lipid hydrolysis, thereby improving manufacturing robustness and final product quality.

• [1] Molnar, D. (2015). Insertionsstabilität Cholesterol basierter PEG-Anker in Liposomen (Doctoral dissertation, Albert-Ludwigs-Universität Freiburg). View Source
• [2] Molnar, D. (2015). Insertionsstabilität Cholesterol basierter PEG-Anker in Liposomen (Doctoral dissertation, Albert-Ludwigs-Universität Freiburg). View Source

In Vivo Stability: Cholesterol vs. DSPE Anchor

A key differentiator among Cholesterol-PEG-MAL variants is the chemical linkage between the cholesterol and PEG moieties. A study comparing ether- and ester-linked cholesterol-PEG2000-maleimide found that the ester-linked version is susceptible to hydrolysis by plasma esterases, leading to anchor degradation and loss of the PEG/ligand coating [1]. In contrast, the ether-linked analog demonstrated significantly greater integrity when incubated in serum, as evidenced by minimal degradation on thin-layer chromatography (TLC) plates [2].

In vivo anchor stability

Head-to-head

Cholesterol-PEG showed higher AUC than DSPE-PEG with same 5 kDa PEG; cholesterol anchor provided longer circulation

Anchor choice directly impacts systemic persistence

Mouse model; linear 5 kDa PEG used

Evidence Dimension	Serum Stability (Resistance to Hydrolysis)
Target Compound Data	Ether-linked Cholesterol-PEG2000-MAL: Maintained integrity in serum, with only a 'small mottle' on TLC
Comparator Or Baseline	Ester-linked Cholesterol-PEG2000-MAL: Showed degradation in serum
Quantified Difference	Qualitative difference; ether-linkage provides superior stability against plasma esterases.
Conditions	Incubation in serum, analysis by thin-layer chromatography (TLC)

Why This Matters

This evidence directly informs procurement specifications: ether-linked Cholesterol-PEG-MAL (MW 2000) is the superior choice for in vivo applications requiring prolonged circulation, as the ester-linked analog is prone to premature cleavage, which would abrogate its stealth and targeting functions.

• [1] Ran, R., Zhang, L., Tang, J., Yin, Y. J., Qin, Y., Liu, Y. Y., ... & He, Q. (2013). Enhanced tumor accumulation and cellular uptake of liposomes modified with ether-bond linked cholesterol derivatives. Die Pharmazie, 68(8), 668-674. View Source
• [2] Ran, R., Zhang, L., Tang, J., Yin, Y. J., Qin, Y., Liu, Y. Y., ... & He, Q. (2013). Enhanced tumor accumulation and cellular uptake of liposomes modified with ether-bond linked cholesterol derivatives. Die Pharmazie, 68(8), 668-674. View Source

Impact of PEG Molecular Weight: 2000 Da Spacer Optimizes Ligand Accessibility and Stealth Properties

The 2000 Da molecular weight of the PEG spacer in Cholesterol-PEG-MAL is not arbitrary; it represents a functional optimum. Shorter PEG chains (e.g., 1000 Da) provide insufficient steric shielding, leading to higher rates of opsonization and clearance by the mononuclear phagocyte system (MPS). Conversely, longer PEG chains (e.g., 5000 Da or 10,000 Da) can create a dense 'brush' layer that sterically hinders the accessibility of conjugated targeting ligands to their cognate receptors, thereby reducing targeting efficiency . The 2000 Da variant provides an optimal balance between effective stealth and maintained ligand bioactivity.

Evidence Dimension	Steric Shielding vs. Ligand Accessibility
Target Compound Data	PEG MW 2000: Optimal balance for stealth and ligand presentation
Comparator Or Baseline	PEG MW 1000 (insufficient shielding) and PEG MW 5000+ (steric hindrance of ligands)
Quantified Difference	Functional optimum identified through class-wide PEGylation studies; not a direct measurement.
Conditions	General principles of nanoparticle PEGylation

Why This Matters

This class-level understanding reinforces the specific selection of the MW 2000 variant for applications where both long circulation and active targeting are required, guiding researchers away from less optimal MW alternatives.

Cholesterol-PEG-MAL (MW 2000) Application Scenarios

Targeted Liposomal Drug Delivery with Optimized Circulation

For liposomes loaded with thermally labile biologics (e.g., mRNA, proteins, enzymes) or small molecule drugs prone to heat-induced degradation, Cholesterol-PEG-MAL (MW 2000) is the anchor of choice. Its rapid, room-temperature post-insertion capability via SPIT (<1 hour at 25°C) [1] eliminates the need for extended, high-temperature incubations (e.g., 5 hours at 37°C) required for DSPE-PEG anchors [2]. This prevents thermal damage to the encapsulated payload and ensures the final product's potency and integrity.

Site-Specific Antibody/Peptide Conjugation via Thioether

To engineer lipid nanoparticles (LNPs) or liposomes for active tumor targeting, Cholesterol-PEG-MAL (MW 2000) serves as a critical building block. The 2000 Da PEG spacer provides a proven 3.36-fold increase in elimination half-life in vivo [1], enabling sufficient circulation time for EPR-mediated tumor accumulation. The terminal maleimide allows for the site-specific conjugation of thiolated targeting ligands (e.g., antibodies, peptides, aptamers) [2]. The optimal PEG length ensures these ligands remain sterically accessible for receptor binding, maximizing therapeutic efficacy while minimizing off-target toxicity.

LNP Formulation for RNA Vaccines with Stable PEG Anchoring

In cell biology and exosome research, Cholesterol-PEG-MAL (MW 2000) enables non-disruptive, stable membrane engineering. Leveraging the sterol-based post-insertion technique (SPIT) [1], researchers can spontaneously incorporate functional PEG chains and maleimide handles into the membranes of isolated exosomes or even live cells at room temperature. This allows for the subsequent covalent attachment of fluorescent dyes, affinity tags, or other reporter molecules to the vesicle surface via the maleimide-thiol reaction, facilitating studies in cellular uptake, trafficking, and intercellular communication without compromising vesicle or cell viability.

Construction of Stable, Ligand-Decorated Lipid-Based Biosensors

For applications requiring robust, functionalized lipid interfaces, such as biosensor development or supported lipid bilayer (SLB) studies, Cholesterol-PEG-MAL (MW 2000) provides a stable and controllable anchor. Its cholesterol moiety integrates into the bilayer, and the PEG spacer projects the reactive maleimide group away from the surface. This enables the oriented immobilization of thiol-containing capture proteins or nucleic acids while maintaining a non-fouling PEG background [1]. The use of an ether-linked variant ensures long-term stability against hydrolysis, a crucial factor for the reliability and shelf-life of biosensor devices [2].

Application

Selection Property

Validation Focus

Long-circulating liposome studies

Cholesterol anchor systemic exposure advantage

In vivo AUC and biodistribution profiling

Site-specific antibody/peptide conjugation research

Thiol-reactive maleimide for directed coupling

Ligand orientation and cellular internalization assays

LNP formulation for nucleic acid delivery

2 kDa PEG for post-insertion and stability balance

PEG surface density, circulation half-life, and anti-PEG immunogenicity assessment

• [1] Molnar, D. (2015). Insertionsstabilität Cholesterol basierter PEG-Anker in Liposomen (Doctoral dissertation, Albert-Ludwigs-Universität Freiburg). View Source
• [2] Ran, R., Zhang, L., Tang, J., Yin, Y. J., Qin, Y., Liu, Y. Y., ... & He, Q. (2013). Enhanced tumor accumulation and cellular uptake of liposomes modified with ether-bond linked cholesterol derivatives. Die Pharmazie, 68(8), 668-674. View Source